1-(difluoromethyl)cyclobutanol
Description
1-(difluoromethyl)cyclobutanol is a cyclobutanol derivative where one of the hydrogen atoms on the cyclobutanol is replaced by a difluoromethyl group . Cyclobutanol is a type of cycloalkane, which are compounds that contain one or more rings of carbon atoms in their structure .
Synthesis Analysis
Synthetic approaches to 1-(difluoromethyl)cyclobutanol have been developed . The synthesis of the title compounds commenced from the known ethyl 1-(hydroxymethyl)cyclobutane-carboxylate or the product of its Swern oxidation (the corresponding aldehyde) and included fluorination, alkaline ester hydrolysis (for carboxylic acids), and modified Curtius rearrangement (for amines) .Molecular Structure Analysis
The molecular formula of 1-(difluoromethyl)cyclobutanol is C5H8F2O . The structure of cyclobutanol consists of a four-membered carbon ring with a hydroxyl group attached to one of the carbons . In 1-(difluoromethyl)cyclobutanol, one of the hydrogen atoms on the cyclobutanol is replaced by a difluoromethyl group .Chemical Reactions Analysis
Difluoromethylation reactions have been a field of research that has benefited from the invention of multiple difluoromethylation reagents . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode .Physical And Chemical Properties Analysis
The physical properties of cycloalkanes, such as 1-(difluoromethyl)cyclobutanol, are similar to those of alkanes, but they have higher boiling points, melting points, and higher densities due to the greater number of London forces that they contain .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(difluoromethyl)cyclobutanol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Cyclobutene", "Difluoromethyl bromide", "Sodium hydride", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclobutene is reacted with difluoromethyl bromide in the presence of sodium hydride to form 1-bromo-1-(difluoromethyl)cyclobutane.", "Step 2: 1-bromo-1-(difluoromethyl)cyclobutane is then treated with methanol and hydrochloric acid to form 1-(difluoromethyl)cyclobutan-1-ol.", "Step 3: The resulting alcohol is then treated with sodium bicarbonate to form the corresponding cyclobutanone.", "Step 4: Finally, the cyclobutanone is reduced with sodium borohydride to yield 1-(difluoromethyl)cyclobutanol." ] } | |
CAS RN |
1523172-79-3 |
Product Name |
1-(difluoromethyl)cyclobutanol |
Molecular Formula |
C5H8F2O |
Molecular Weight |
122.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![imidazo[4,3-b][1,3]thiazole](/img/structure/B6145799.png)